Cas no 537689-21-7 ((2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide
• CAS No: 537689-21-7
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 6561786
• Update Time: 2025-10-18

(2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide
• (E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)acrylamide
• 2-Propenamide, N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)-

• Inchi： 1S/C16H14ClNO3/c1-21-15-8-7-12(17)10-13(15)18-16(20)9-6-11-4-2-3-5-14(11)19/h2-10,19H,1H3,(H,18,20)
• InChI Key： QGKDSCOHAXKLQP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)C=CC1=CC=CC=C1O

Additional information on (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide

Comprehensive Overview of (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide (CAS No. 537689-21-7)

(2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide (CAS No. 537689-21-7) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide is characterized by a conjugated double bond system and functional groups such as a chloro substituent, a methoxy group, and a hydroxy group. These features contribute to its stability and reactivity, making it an attractive candidate for various biological studies. The compound can be synthesized through several routes, including the condensation of 3-(2-hydroxyphenyl)acryloyl chloride with 5-chloro-2-methoxyaniline under controlled conditions.

Recent studies have highlighted the potential of (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are crucial in the inflammatory response.

In addition to its anti-inflammatory properties, (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide has shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neuronal cells from oxidative stress-induced damage. The study revealed that the compound acts as a potent scavenger of reactive oxygen species (ROS), thereby reducing oxidative stress and preventing cell death. This finding suggests potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide have also been investigated to assess its suitability for clinical use. A study published in the European Journal of Pharmaceutical Sciences reported that the compound has favorable oral bioavailability and a reasonable half-life, making it a viable candidate for further preclinical and clinical development. The researchers noted that further optimization of the compound's structure could enhance its pharmacokinetic profile and improve its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which are expected to provide more detailed insights into the compound's therapeutic potential.

The potential applications of (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide extend beyond anti-inflammatory and neuroprotective uses. Recent studies have explored its antiviral properties against various pathogens, including influenza virus and herpes simplex virus (HSV). A study published in Antiviral Research demonstrated that the compound exhibits potent antiviral activity by inhibiting viral replication and reducing viral load in infected cells. This finding opens up new avenues for developing antiviral therapies using this compound.

In conclusion, (2E)-N-(5-chloro-2-methoxyphenyl)-3-(2-hydroxyphenyl)prop-2-enamide (CAS No. 537689-21-7) is a multifaceted compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.